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Compound of Interest

Compound Name: Cyclodecanone

Cat. No.: B073913 Get Quote

An In-depth Technical Guide to the Safety and Handling of Cyclododecanone

This guide provides comprehensive safety, handling, and Material Safety Data Sheet (MSDS)

information for Cyclododecanone, tailored for researchers, scientists, and professionals in drug

development. The following sections detail the substance's properties, hazards, handling

protocols, and emergency procedures to ensure its safe use in a laboratory and research

setting.

Substance Identification and Properties
Cyclododecanone (CAS No. 830-13-7) is a cyclic ketone that appears as a white, crystalline

solid with a strong odor.[1][2][3] It is primarily used in chemical synthesis and research. Due to

its properties, strict adherence to safety protocols is essential.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of Cyclododecanone are summarized

below.
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Property Value Source(s)

Molecular Formula C₁₂H₂₂O [1][2][3]

Molecular Weight 182.31 g/mol [1][2][3]

Appearance White solid / Adhering Crystals [1][4][5]

Odor Strong [1][2][3]

Melting Point 59 - 61 °C / 138.2 - 141.8 °F [1][2][3]

Boiling Point 277 °C / 530.6 °F [1][2][3]

Flash Point 118 - 120 °C / 244.4 - 248.0 °F [1][4]

Autoignition Temperature 280 °C / 536 °F [1][2][4]

Water Solubility Insoluble [1]

Specific Gravity 0.9060 g/cm³ [2][6]

Vapor Pressure 10 mmHg @ 131 °C [2]

log P (octanol/water) 4.1 [1]

Hazard Identification and Toxicological Data
Cyclododecanone is classified as hazardous, primarily due to its toxicity to aquatic life with

long-lasting effects.[5][7] While comprehensive toxicological data is limited, it is known to be a

potential irritant.[4]

GHS Classification
Classification Hazard Statement

Precautionary
Codes

Source(s)

Aquatic Hazard

(Chronic)

H411: Toxic to aquatic

life with long lasting

effects

P273, P391, P501 [1][5][7]

Acute Oral Toxicity

(Potential)

H303: May be harmful

if swallowed
P301 + P312 [3]
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NFPA 704 Rating
The National Fire Protection Association (NFPA) 704 diamond provides a quick overview of the

material's hazards.

Category Rating Description Source(s)

Health (Blue) 1
May cause significant

irritation.
[4]

Flammability (Red) 1

Must be preheated

before ignition can

occur. Flash point >

93.3°C (200°F).

[4][5]

Instability (Yellow) 0

Normally stable, even

under fire exposure

conditions, and is not

reactive with water.

[4][5]

Special (White) - No special hazards. [4][5]

Toxicological Summary
The toxicological properties of Cyclododecanone have not been fully investigated.[4] However,

available data and classifications suggest the following potential health effects:

Eye Contact: May cause eye irritation.[4]

Skin Contact: May cause skin irritation.[4]

Ingestion: May cause irritation of the digestive tract, with symptoms including nausea,

vomiting, and diarrhea.[4]

Inhalation: May cause respiratory tract irritation.[4]

Limited quantitative toxicity data is available. One study reported an LC50 (rat, inhalation) of >

25,000 mg/m³.[8] For aquatic life, an EC50 of 3.9 mg/L over 72 hours was observed for the

algae Desmodesmus subspicatus.[1]
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Safe Handling and Exposure Control
Proper handling and engineering controls are critical to minimize exposure and ensure safety.

Handling Procedures
Always use in a well-ventilated area to keep airborne concentrations low.[4]

Avoid the formation and accumulation of dust.[4][5][7]

Avoid contact with eyes, skin, and clothing.[4]

Do not breathe dust, vapor, mist, or gas.[4]

Wash hands and any exposed skin thoroughly after handling.[4]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[5][7]

Storage Requirements
Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5][7]

Keep away from incompatible materials such as strong oxidizing agents, strong bases, and

reducing agents.[2][4]

Store apart from foodstuff containers.[5]

Personal Protective Equipment (PPE)
The following diagram outlines the recommended personal protective equipment workflow

when working with Cyclododecanone.
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Personal Protective Equipment (PPE) Workflow

Task: Handling
Cyclododecanone

Are Engineering Controls
(e.g., Fume Hood) in Use?

Required Minimum PPE:
- Lab Coat

- Safety Glasses (EN166)
- Chemical-Resistant Gloves (EN 374)

 Yes 

Is there a risk of
splashing or dust generation?

Upgrade to:
- Tightly fitting safety goggles

- Face shield

 Yes 

Is ventilation inadequate or
are exposure limits exceeded?

 No 

Use Approved Respirator:
- NIOSH/MSHA or EN 149

- Full-face respirator if irritation occurs

 Yes 

Proceed with Task

 No 

Click to download full resolution via product page

PPE Selection Workflow for Cyclododecanone.
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Emergency Procedures and First Aid
Immediate and appropriate action is crucial in the event of an exposure or spill.

First Aid Measures
The decision tree below details the appropriate first aid response for various types of exposure.
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First Aid Decision Tree for Cyclododecanone Exposure

Exposure Occurs

Identify Route of Exposure

Inhalation

 Inhaled 

Skin Contact

 Skin 

Eye Contact

 Eyes 

Ingestion

 Ingested 

Move victim to fresh air immediately. Immediately remove contaminated
clothing and shoes.

Flush eyes with plenty of water for at
least 15 minutes. Do NOT induce vomiting.

If not breathing, give artificial respiration.
If breathing is difficult, give oxygen.

Get Medical Aid

Flush skin with plenty of soap and
water for at least 15 minutes.

Occasionally lift upper and lower eyelids.

If conscious and alert, rinse mouth and
drink 2-4 cups of water or milk.

Never give anything by mouth
to an unconscious person.

Click to download full resolution via product page

First Aid Decision Tree for Cyclododecanone.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

alcohol-resistant foam.[1][4][7]

Specific Hazards: Thermal decomposition can release irritating and toxic gases, including

carbon monoxide and carbon dioxide.[1][4]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full facepiece operated in pressure-demand or other

positive pressure mode.[1][4][7]

Accidental Release Measures
Follow this workflow for responding to a spill.
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Accidental Spill Response Protocol

Spill Detected

1. Ensure Safety
- Evacuate non-essential personnel.

- Ensure adequate ventilation.
- Remove ignition sources.

2. Wear Appropriate PPE
(Gloves, Goggles, Respirator as needed)

3. Prevent Spread
- Do not let chemical enter drains.

- Avoid generating dust.

4. Clean Up Spill
- Use spark-proof tools.

- Vacuum or sweep up material.

5. Collect Waste
- Place in a suitable, closed, and
labeled container for disposal.

6. Decontaminate Area
- Clean the affected area thoroughly.

Spill Response Complete

Click to download full resolution via product page

Spill Response Workflow for Cyclododecanone.
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Disposal Considerations
Waste from Cyclododecanone is classified as hazardous.[1][3] All waste materials must be

disposed of in accordance with applicable local, regional, and national regulations.[1][9] Do not

allow the chemical to enter sewers or waterways.[1][5] Contaminated packaging should be

treated as hazardous waste and disposed of at a special waste collection point.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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